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Compound of Interest

Compound Name: Cohumulone

Cat. No.: B117531 Get Quote

An In-depth Technical Guide to the Chemical Compound Cohumulone

Cohumulone is a significant alpha-acid found in the resin of hop cones (Humulus lupulus) and

is a key contributor to the bitterness of beer.[1][2] It is one of the three main alpha-acid analogs,

alongside humulone and adhumulone.[2][3] The concentration of cohumulone in different hop

varieties typically ranges from 20% to 50% of the total alpha-acid content.[2][4] This technical

guide provides a comprehensive overview of the chemical structure, properties, and relevant

experimental methodologies for cohumulone, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Properties
Cohumulone is classified as a prenylated acylphloroglucinol derivative.[5] Its chemical

structure features a cyclohexadienone core with hydroxyl, isobutyryl (2-methylpropanoyl), and

two isoprenyl (3-methylbut-2-enyl) side chains.[5][6]
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Caption: 2D chemical structure of cohumulone.

Physicochemical Properties
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The key physicochemical properties of cohumulone are summarized in the table below.

Property Value Reference

Molecular Formula C₂₀H₂₈O₅ [6]

Molecular Weight 348.4 g/mol [5][6]

IUPAC Name

3,5,6-trihydroxy-4,6-bis(3-

methylbut-2-enyl)-2-(2-

methylpropanoyl)cyclohexa-

2,4-dien-1-one

[6]

CAS Number 511-25-1 [1][6]

InChI

InChI=1S/C20H28O5/c1-

11(2)7-8-14-

17(22)15(16(21)13(5)6)19(24)

20(25,18(14)23)10-9-

12(3)4/h7,9,13,22-

23,25H,8,10H2,1-6H3

[6]

InChIKey
NATDBUGMTLKKCF-

UHFFFAOYSA-N
[7]

Canonical SMILES

CC(C)C(=O)C1=C(C(=C(C(C1

=O)

(CC=C(C)C)O)O)CC=C(C)C)O

[1]

Spectral Data
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are crucial for the structural

elucidation and quantification of cohumulone.

NMR Spectroscopy Complete assignment of all ¹H and ¹³C-NMR signals for cohumulone has

been achieved.[8]

Table 2: NMR Data for Cohumulone Note: Specific chemical shift data is not readily available

in the provided search results, but the use of 1D and 2D NMR techniques for its

characterization is well-documented.[8][9]
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Mass Spectrometry Electrospray ionization (ESI) is a common technique for the mass

spectrometric analysis of cohumulone.

Table 3: Mass Spectrometry Data for Cohumulone

Ionization Mode Precursor Ion m/z Reference

ESI- [M-H]⁻ 347 [7][10]

Biosynthesis of Cohumulone
The biosynthesis of cohumulone in Humulus lupulus begins with an isovaleryl-CoA unit and

three malonyl-CoA units, which are catalyzed by phlorovalerophenone synthase. This process

yields 3-methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one. The subsequent prenylation of this

benzenoid with dimethylallyl pyrophosphate, derived from the deoxyxylulose pathway, results in

the formation of humulone and its analogs, including cohumulone.[11]
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Caption: Simplified biosynthesis pathway of cohumulone.
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Experimental Protocols: Isolation and Purification
The isolation of individual alpha-acids like cohumulone for research and as analytical

standards is a multi-step process.[3]

Extraction from Hop Material
Supercritical CO₂ Extraction: This is a common industrial method for extracting alpha-acids

from hops.[12]

Solvent Extraction: An alternative method involves using organic solvents. A detailed protocol

is as follows:

Hop cones are dried and ground into a fine powder.

The powder is extracted with a suitable solvent, such as dichloromethane (DCM).

The resulting crude extract contains a mixture of alpha-acids, beta-acids, and other hop

metabolites.[13]

Purification of Cohumulone
Purification of individual alpha-acids from the crude extract can be achieved using various

chromatographic techniques.

Flash Chromatography: This technique can be used for the initial separation of alpha- and

beta-acids.[3]

Centrifugal Partition Chromatography (CPC): CPC has been successfully used for the

preparative separation of cohumulone, humulone, and adhumulone from crude hop

extracts.[13][14] A suitable two-phase solvent system, such as toluene and an aqueous

buffer (e.g., 0.1 M triethanolamine·HCl at pH 8.4), can be employed.[14]

Preparative High-Performance Liquid Chromatography (HPLC): For achieving high purity

(>95%), preparative reverse-phase HPLC is often the final step.[13][15]

Column: A C18 column is typically used.[15]
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Mobile Phase: A gradient mobile phase, for instance, composed of an acidified aqueous

solution and acetonitrile, can effectively separate the different alpha-acid analogs.[13]

Characterization and Quantification
High-Performance Liquid Chromatography (HPLC): HPLC with a Diode Array Detector

(DAD) is the standard method for quantifying the purity of the isolated cohumulone.[13]

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS and LC-MS/MS are powerful

tools for both the identification and quantification of cohumulone in complex mixtures like

beer.[10][13][16] These methods offer high sensitivity and selectivity.[13]

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are used to confirm the chemical

structure of the purified cohumulone.[3][8]
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Caption: General workflow for the isolation and analysis of cohumulone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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